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Compound of Interest

Compound Name: Imicyafos

Cat. No.: B1258118

Imicyafos: A Comparative Analysis of
Nematicidal Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the nematicide Imicyafos with other
chemical alternatives, focusing on its efficacy against specific plant-parasitic nematode
species. The information is compiled from various studies to assist researchers and
professionals in evaluating its potential for nematode management strategies.

Comparative Efficacy of Nematicides

The following table summarizes the performance of Imicyafos and alternative nematicides
against several economically important nematode species. Efficacy is presented through
various metrics, including mortality rates, population reduction, and lethal concentrations (LC50
and LC90).
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Nematode . Efficacy Exposure
. Nematicide . Value . Study Type
Species Metric Time
Meloidogyne ) )
, , Imicyafos GR  Mortality Rate  91.5% 60 Days Pot
incognita
] Root Gall Less than
Fosthiazate ) ) 60 Days Greenhouse
Reduction Imicyafos
Meloidogyne ] )
Imicyafos GR  Mortality Rate  90.6% 60 Days Pot
hapla
Pratylenchus ] Population o ]
Imicyafos ] Significant - Field
penetrans Reduction
Helicotylench
us microlobus
& :
) Imicyafos LC50 5.2 ppm 72 Hours Laboratory
Mesocricone
ma
nebraskense
Imicyafos LC90 14269.0 ppm 72 Hours Laboratory
Fluopyram LC50 0.0144 ppm 72 Hours Laboratory
Fluopyram LC90 17.241 ppm 72 Hours Laboratory
Fosthiazate LC50 1.30 ppm 72 Hours Laboratory
Fosthiazate LC90 51.44 ppm 72 Hours Laboratory
Abamectin LC50 19.6 ppm 72 Hours Laboratory
Population ]
Ethoprophos ] 60% 30 Days Field
Reduction
) Population ]
Fosthiazate ) 82.5% 30 Days Field
Reduction
Population )
Fluopyram ) 77.5% 30 Days Field
Reduction
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Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are summaries of experimental protocols from key studies evaluating Imicyafos.

Study 1: Efficacy of Imicyafos GR against Root-Knot
Nematodes (M. incognita and M. hapla)

» Objective: To evaluate the efficacy of Imicyafos GR against two species of root-knot
nematodes in pot and greenhouse conditions.

o Experimental Design:

o Pot Experiments: Tomato plants were inoculated with either M. incognita or M. hapla.
Imicyafos GR was applied to the soil. Nematode mortality and root galling were assessed
60 days after treatment.

o Greenhouse Experiments: The efficacy of Imicyafos GR on M. incognita was tested on
watermelon, melon, cucumber, and tomato. The control efficacy on root galling was
evaluated for up to 60 days and compared with Fosthiazate treatment.

o Key Findings: Imicyafos GR significantly reduced the populations of both M. incognita and
M. hapla and suppressed root galling in tomato. In greenhouse conditions, its efficacy
persisted for up to 60 days and showed better root gall reduction than Fosthiazate.

Study 2: Efficacy of Nematicides Against
Helicotylenchus microlobus and Mesocriconema
nebraskense in Turfgrass

» Objective: To determine the acute toxicity and field efficacy of five nematicides, including
Imicyafos, against spiral and ring nematodes in turfgrass.

» Experimental Design:

o Laboratory Acute Toxicity Assay: Nematodes were exposed to various concentrations of
Imicyafos, Fluopyram, Fosthiazate, Abamectin, and Ethoprophos. Mortality was recorded
at 24, 48, and 72 hours to calculate LC50 and LC90 values.
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o Field Trial: The nematicides were applied to turfgrass plots. Nematode populations were
assessed 30 days after treatment to determine the corrected population reduction.

Key Findings: In laboratory conditions, Fluopyram was the most potent nematicide, followed
by Fosthiazate. Imicyafos showed moderate efficacy, requiring higher concentrations for
high mortality. In the field, Fosthiazate showed the greatest population reduction, followed by
Fluopyram. All tested nematicides reduced nematode populations by at least 60%.

Study 3: Effects of Imicyafos on Pratylenchus penetrans
and Soil Nematode Community Structure

Objective: To evaluate the effects of Imicyafos on the population of the root-lesion nematode
P. penetrans and the broader soil nematode community in radish cultivation.

Experimental Design: Two-year field experiments were conducted. Imicyafos was
incorporated into the top 10 cm of soil. Nematode densities were measured at different soil
depths (0-10 cm and 10-30 cm) at various time points after application. The impact on the
nematode community structure was analyzed using PCR-DGGE.

Key Findings: Imicyafos significantly decreased the population of P. penetrans in the topsoil
layer where it was applied. The nematicide had little to no significant impact on the density of
free-living nematodes, suggesting a degree of selectivity. While there were some initial

alterations to the nematode community structure, these effects were not observed at harvest.

Mode of Action: Acetylcholinesterase Inhibition

Imicyafos is a non-fumigant organophosphate nematicide that functions as an

acetylcholinesterase (AChE) inhibitor. AChE is a critical enzyme in the nervous system of

nematodes, responsible for breaking down the neurotransmitter acetylcholine (ACh). By

inhibiting AChE, Imicyafos causes an accumulation of ACh at the synaptic cleft, leading to

continuous nerve stimulation, paralysis, and ultimately, death of the nematode.

The following diagram illustrates the cholinergic signaling pathway in nematodes and the point

of inhibition by Imicyafos.
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Caption: Cholinergic signaling pathway and Imicyafos inhibition.

Conclusion

Imicyafos demonstrates significant efficacy against a range of plant-parasitic nematodes,
particularly root-knot and root-lesion nematodes. Its performance is comparable to other
nematicides, though its potency can vary depending on the target species and environmental
conditions. A key advantage of Imicyafos appears to be its relatively low impact on non-target,
free-living nematode populations, suggesting a favorable environmental profile compared to
broader-spectrum soil fumigants. Its mode of action as an acetylcholinesterase inhibitor is a
well-established mechanism for nematode control. Further research focusing on optimizing
application strategies and understanding its long-term effects on the soil microbiome will be
valuable for its integration into sustainable pest management programs.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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